Cas no 91041-13-3 (2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester)
91041-13-3 structure
Product Name:2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester
CAS No:91041-13-3
MF:C12H8ClNO5S
MW:313.713621139526
CID:799150
PubChem ID:2736840
Update Time:2025-04-19
2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester
- METHYL 3-(4-CHLORO-2-NITROPHENOXY)THIOPHENE-2-CARBOXYLATE
- HMS552I10
- A843707
- CCG-49540
- DTXSID60371642
- SR-01000638988-1
- 91041-13-3
- 1-BENZYLPYRROLE-3-CARBOXYLICACIDETHYLESTER
- methyl 3-(4-chloranyl-2-nitro-phenoxy)thiophene-2-carboxylate
- FT-0628481
- Maybridge1_003882
- 3-(4-chloro-2-nitrophenoxy)-2-thiophenecarboxylic acid methyl ester
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- Inchi: 1S/C12H8ClNO5S/c1-18-12(15)11-10(4-5-20-11)19-9-3-2-7(13)6-8(9)14(16)17/h2-6H,1H3
- InChI Key: WBCSEGRBUINVCI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CSC=1C(=O)OC
Computed Properties
- Exact Mass: 312.98100
- Monoisotopic Mass: 312.981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.485
- Melting Point: 123-125
- Boiling Point: 407.3°C at 760 mmHg
- Flash Point: 200.1°C
- Refractive Index: 1.621
- PSA: 109.59000
- LogP: 4.41180
2-Thiophenecarboxylicacid, 3-(4-chloro-2-nitrophenoxy)-, methyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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